Cas no 2229217-42-7 (tert-butyl N-(4-acetyl-3-chlorophenyl)carbamate)

• Product Name: tert-butyl N-(4-acetyl-3-chlorophenyl)carbamate
• CAS No: 2229217-42-7
• MF: C₁₃H₁₆ClNO₃
• MW: 269.724042892456
• CID: 5804590
• PubChem ID: 20716403
• Update Time: 2025-10-28

tert-butyl N-(4-acetyl-3-chlorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-acetyl-3-chlorophenyl)carbamate
• EN300-1903851
• 2229217-42-7

• Inchi： 1S/C13H16ClNO3/c1-8(16)10-6-5-9(7-11(10)14)15-12(17)18-13(2,3)4/h5-7H,1-4H3,(H,15,17)
• InChI Key： MRPGVHWJESZTED-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 269.0818711g/mol
• Monoisotopic Mass: 269.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(4-acetyl-3-chlorophenyl)carbamate

tert-butyl N-(4-acetyl-3-chlorophenyl)carbamate: A Comprehensive Overview

tert-butyl N-(4-acetyl-3-chlorophenyl)carbamate (CAS No. 2229217-42-7) is a versatile organic compound with a unique structure that has garnered significant attention in various scientific and industrial applications. This compound, often referred to as tert-butyl carbamate derivative, is characterized by its tert-butyl group attached to a N-(4-acetyl-3-chlorophenyl)carbamate moiety, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

The molecular structure of tert-butyl N-(4-acetyl-3-chlorophenyl)carbamate is defined by its benzene ring substituted with an acetyl group at the para position and a chlorine atom at the meta position. This substitution pattern not only enhances the compound's stability but also imparts unique electronic properties, which are crucial for its reactivity in various chemical reactions. The presence of the tert-butyl group further contributes to the compound's steric hindrance, making it an ideal candidate for applications requiring controlled reactivity.

Recent studies have highlighted the potential of tert-butyl N-(4-acetyl-3-chlorophenyl)carbamate in the field of drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This advancement has opened new avenues in pharmaceutical research, particularly in the development of targeted drug delivery mechanisms.

In addition to its pharmaceutical applications, tert-butyl N-(4-acetyl-3-chlorophenyl)carbamate has found utility in the synthesis of advanced polymers and coatings. Its ability to undergo controlled polymerization reactions has led to the creation of materials with enhanced mechanical properties and thermal stability. These materials are now being considered for use in high-performance industrial applications, such as aerospace and automotive industries.

The synthesis of tert-butyl N-(4-acetyl-3-chlorophenyl)carbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. The introduction of the acetyl group and chlorine substituents is followed by a series of purification steps to ensure high purity levels. Recent advancements in catalytic methods have significantly improved the yield and efficiency of this synthesis process, making it more accessible for large-scale production.

From an environmental perspective, tert-butyl N-(4-acetyl-3-chlorophenyl)carbamate has been studied for its biodegradability and eco-friendly properties. Research indicates that under specific conditions, this compound can undergo enzymatic degradation, reducing its environmental footprint. This finding is particularly relevant for industries seeking sustainable alternatives in their production processes.

In conclusion, tert-butyl N-(4-acetyl-3-chlorophenyl)carbamate (CAS No. 2229217-42-7) stands out as a multifaceted compound with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in advancing modern scientific endeavors.